Cas no 2171955-51-2 (tert-butyl 4-amino-4-(5-methylfuran-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino-4-(5-methylfuran-3-yl)piperidine-1-carboxylate
• CAS No: 2171955-51-2
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6389065
• PubChem ID: 165598027
• Update Time: 2025-05-22

tert-butyl 4-amino-4-(5-methylfuran-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-4-(5-methylfuran-3-yl)piperidine-1-carboxylate
• 2171955-51-2
• EN300-1626741

• Inchi： 1S/C15H24N2O3/c1-11-9-12(10-19-11)15(16)5-7-17(8-6-15)13(18)20-14(2,3)4/h9-10H,5-8,16H2,1-4H3
• InChI Key： FAGIPDWHHISGBO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=COC(C)=C2)(CC1)N)=O

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.7Ų

Additional information on tert-butyl 4-amino-4-(5-methylfuran-3-yl)piperidine-1-carboxylate

tert-butyl 4-amino-4-(5-methylfuran-3-yl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-amino-4-(5-methylfuran-3-yl)piperidine-1-carboxylate, with the CAS number 2171955-51-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperidine ring substituted with an amino group, a 5-methylfuran moiety, and a tert-butyl ester group. These structural elements contribute to its potential applications in drug design and development.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the 5-methylfuran group in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Furan derivatives are known for their ability to interact with various enzymes and receptors, making them valuable in the development of therapeutic agents.

The synthesis of tert-butyl 4-amino-4-(5-methylfuran-3-yl)piperidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by the introduction of the amino group and the subsequent coupling with the 5-methylfuran moiety. The final step involves esterification with tert-butanol to form the carboxylate ester. This synthetic pathway has been optimized in recent years to improve yield and purity, making it more accessible for research purposes.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential modulator of certain signaling pathways. For instance, research has demonstrated that it may exhibit inhibitory effects on specific kinases, which are often overexpressed in various pathological conditions such as cancer and inflammatory diseases. The amino group on the piperidine ring is believed to play a critical role in these interactions, as it can act as a hydrogen bond donor or acceptor depending on the target protein's structure.

The inclusion of the tert-butyl ester group serves multiple purposes in this compound. Firstly, it enhances solubility in organic solvents, which is beneficial during the synthesis process. Secondly, it can act as a protecting group during subsequent chemical transformations. Finally, under certain conditions, this ester can be hydrolyzed to yield the corresponding carboxylic acid, which may have different biological properties compared to the ester form.

One area where this compound has shown particular potential is in drug delivery systems. The combination of its structural features allows for controlled release profiles when incorporated into nanoparticles or liposomes. This property makes it an attractive candidate for targeted drug delivery applications, particularly in oncology where precise dosing is crucial.

In addition to its pharmacological applications, tert-butyl 4-amino-4-(5-methylfuran-3-yl)piperidine-1-carboxylate has also been studied for its catalytic properties. Researchers have explored its use as an organocatalyst in asymmetric synthesis reactions, where it has demonstrated high enantioselectivity under mild reaction conditions. This dual functionality—simultaneously acting as both a drug candidate and a catalyst—underscores its versatility in chemical research.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. By employing techniques such as molecular docking and quantum mechanics simulations, scientists have been able to predict how this compound interacts with various biological targets. These insights are invaluable for guiding future experimental work and optimizing its therapeutic potential.

In conclusion, tert-butyl 4-amino-4-(5-methylfuran-3-yl)piperidine-1-carboxylate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic and computational methods, positions it as a key player in advancing modern medicine and chemical science.